Cas no 345988-24-1 (N-{4-(Dimethylamino)sulfonylbenzyl}acetamide)

• Product Name: N-{4-(Dimethylamino)sulfonylbenzyl}acetamide
• CAS No: 345988-24-1
• MF: C₁₁H₁₆N₂O₃S
• MW: 256.321341514587
• MDL: MFCD01797408
• CID: 3083330
• PubChem ID: 801844
• Update Time: 2025-06-07

N-{4-(Dimethylamino)sulfonylbenzyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(N,N-Dimethylsulfamoyl)benzyl)acetamide
• HMS1617O14
• N-(4-[(Dimethylamino)sulfonyl]benzyl)acetamide
• N-[4-(dimethylsulfamoyl)benzyl]acetamide
• N-{4-[(dimethylamino)sulfonyl]benzyl}acetamide
• N-[[4-(dimethylsulfamoyl)phenyl]methyl]acetamide
• N-{[4-(DIMETHYLSULFAMOYL)PHENYL]METHYL}ACETAMIDE
• MFCD01797408
• Oprea1_731833
• ALBB-023988
• LS-07683
• Cambridge id 6964850
• AKOS001081852
• CS-0316142
• H34281
• acetamide, N-[[4-[(dimethylamino)sulfonyl]phenyl]methyl]-
• 345988-24-1
• N-[4-[(DIMETHYLAMINO)SULFONYL]BENZYL]ACETAMIDE
• STK149458
• EU-0050477
• N-{4-(Dimethylamino)sulfonylbenzyl}acetamide

• MDL： MFCD01797408
• Inchi： 1S/C11H16N2O3S/c1-9(14)12-8-10-4-6-11(7-5-10)17(15,16)13(2)3/h4-7H,8H2,1-3H3,(H,12,14)
• InChI Key： WCDVWVQYBVCCST-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CNC(C)=O)=CC=1)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 256.08816355Da
• Monoisotopic Mass: 256.08816355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{4-(Dimethylamino)sulfonylbenzyl}acetamide

N-{4-(Dimethylamino)sulfonylbenzyl}acetamide (CAS No. 345988-24-1): An Overview of Its Properties and Applications

N-{4-(Dimethylamino)sulfonylbenzyl}acetamide (CAS No. 345988-24-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the class of acetamides and features a sulfonyl group attached to a benzyl moiety, which imparts distinct chemical and biological characteristics.

The molecular formula of N-{4-(Dimethylamino)sulfonylbenzyl}acetamide is C₁₃H₁₇NO₄S, with a molecular weight of approximately 287.34 g/mol. The compound's structure includes a central acetamide group, a benzyl substituent, and a dimethylamino sulfonyl group, which collectively contribute to its reactivity and biological activity.

In recent years, N-{4-(Dimethylamino)sulfonylbenzyl}acetamide has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a potential inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the ability of N-{4-(Dimethylamino)sulfonylbenzyl}acetamide to selectively inhibit the activity of protein kinase C (PKC), a family of enzymes that play a pivotal role in cell proliferation and survival. The researchers found that this compound exhibited potent inhibitory effects on PKC isoforms, particularly PKCα and PKCβ, with IC₅₀ values in the low micromolar range. These findings suggest that N-{4-(Dimethylamino)sulfonylbenzyl}acetamide could be a promising lead compound for the development of novel anticancer agents.

Beyond its potential as an anticancer agent, N-{4-(Dimethylamino)sulfonylbenzyl}acetamide has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. A study published in the Journal of Inflammation Research in 2022 demonstrated that this compound effectively reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. The mechanism underlying this anti-inflammatory effect is thought to involve the inhibition of nuclear factor-kappa B (NF-κB) activation, a key regulator of inflammatory responses.

The solubility and stability of N-{4-(Dimethylamino)sulfonylbenzyl}acetamide are important considerations for its use in pharmaceutical formulations. This compound is moderately soluble in water but exhibits better solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. Its stability under various conditions, including temperature and pH, has been evaluated to ensure its suitability for long-term storage and use in clinical settings.

In terms of toxicity, preliminary studies have indicated that N-{4-(Dimethylamino)sulfonylbenzyl}acetamide has low cytotoxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to fully assess its safety profile before it can be advanced to clinical trials. Preclinical studies have also demonstrated that this compound is well-tolerated when administered orally or intravenously to animal models, suggesting its potential for use as an oral or injectable medication.

The synthesis of N-{4-(Dimethylamino)sulfonylbenzyl}acetamide involves several steps, including the preparation of the benzylamine intermediate and subsequent acetylation and sulfonylation reactions. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production for research and development purposes.

In conclusion, N-{4-(Dimethylamino)sulfonylbenzyl}acetamide (CAS No. 345988-24-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its potential as an inhibitor of key enzymes involved in cancer and inflammatory diseases. Ongoing research continues to explore its therapeutic potential, with the aim of developing novel treatments for these conditions. As more data becomes available from preclinical and clinical studies, it is likely that this compound will play an increasingly important role in the advancement of medical science.